Blood group A antigen triaose
Blood group A antigen triaose
Brand Name:
Vulcanchem
CAS No.:
49777-13-1
VCID:
VC0164703
InChI:
InChI=1S/C20H35NO15/c1-6-12(27)16(31)17(32)20(33-6)35-10(5-24)18(13(28)8(26)3-22)36-19-11(21-7(2)25)15(30)14(29)9(4-23)34-19/h5-6,8-20,22-23,26-32H,3-4H2,1-2H3,(H,21,25)/t6-,8+,9+,10-,11+,12+,13-,14-,15+,16+,17-,18+,19+,20-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)OC2C(C(C(C(O2)CO)O)O)NC(=O)C)O)O)O
Molecular Formula:
C20H35NO15
Molecular Weight:
529.492
Blood group A antigen triaose
CAS No.: 49777-13-1
Reference Standards
VCID: VC0164703
Molecular Formula: C20H35NO15
Molecular Weight: 529.492
| CAS No. | 49777-13-1 |
|---|---|
| Product Name | Blood group A antigen triaose |
| Molecular Formula | C20H35NO15 |
| Molecular Weight | 529.492 |
| IUPAC Name | N-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2R,3S,4S,5R)-4,5,6-trihydroxy-1-oxo-2-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-3-yl]oxyoxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C20H35NO15/c1-6-12(27)16(31)17(32)20(33-6)35-10(5-24)18(13(28)8(26)3-22)36-19-11(21-7(2)25)15(30)14(29)9(4-23)34-19/h5-6,8-20,22-23,26-32H,3-4H2,1-2H3,(H,21,25)/t6-,8+,9+,10-,11+,12+,13-,14-,15+,16+,17-,18+,19+,20-/m0/s1 |
| Standard InChIKey | FLZWAAFMRTZQGV-ULZIYQADSA-N |
| SMILES | CC1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)OC2C(C(C(C(O2)CO)O)O)NC(=O)C)O)O)O |
| Synonyms | GalNAcα1-3(Fucα1-2)Gal |
| Last Modified | Aug 20 2021 |
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